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Compound of Interest

Compound Name: 3,6-Dibromobenzene-1,2-diol

CAS No.: 123433-20-5

Cat. No.: B6590948 Get Quote

3,6-Dibromobenzene-1,2-diol is a halogenated aromatic compound with the molecular

formula C₆H₄Br₂O₂ and a molecular weight of approximately 267.90 g/mol [1][2][3]. Its structure

is characterized by a catechol (1,2-dihydroxybenzene) core, symmetrically substituted with two

bromine atoms at the 3 and 6 positions. This arrangement of functional groups—two

nucleophilic and acidic hydroxyl groups adjacent to each other, and two synthetically versatile

carbon-bromine bonds—makes it a valuable and highly reactive building block in modern

organic synthesis.

The strategic placement of these groups allows for selective and sequential chemical

transformations, providing pathways to complex molecular architectures. The electron-

withdrawing nature of the bromine atoms influences the acidity and reactivity of the hydroxyl

groups, while the catechol moiety, in turn, modulates the reactivity of the C-Br bonds in cross-

coupling reactions. This guide offers an in-depth exploration of the reactivity of this scaffold,

providing field-proven insights and detailed protocols for its application in research and

development. It serves as a critical resource for chemists in the pharmaceutical, agrochemical,

and materials science sectors aiming to leverage its unique chemical properties[1].
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Property Value Reference

CAS Number 123433-20-5 [2][3][4][5]

Molecular Formula C₆H₄Br₂O₂ [1][2][5]

Molecular Weight 267.90 g/mol [1][2]

Physical Form Solid

Melting Point 122 °C [3]

Storage
2-8°C, sealed in dry, dark

place
[4]

Core Reactivity I: Transformations of the Catechol
Unit
The 1,2-diol (catechol) moiety is a hub of chemical activity, primarily driven by the

nucleophilicity of the oxygen atoms and their potential for oxidation.

Oxidation to 3,6-Dibromo-1,2-benzoquinone
The most prominent reaction of the catechol unit is its oxidation to the corresponding ortho-

quinone. This transformation is a cornerstone of its utility, as quinones are valuable

electrophiles and components of biologically active molecules. The adjacent hydroxyl groups

can be oxidized using a variety of oxidizing agents[1].

Causality Behind Experimental Choices: The choice of oxidant is critical. Stronger, less

selective oxidants like potassium permanganate can lead to overoxidation and ring cleavage,

resulting in poor yields[6]. Milder, more controlled reagents are preferred. Chromic acid or

reagents like Pyridinium chlorochromate (PCC) can effectively oxidize secondary alcohols to

ketones, a transformation analogous to the oxidation of the catechol hydroxyls to the quinone

carbonyls. The reaction proceeds through the formation of a chromate ester intermediate,

followed by an elimination step to form the carbonyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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